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Compound of Interest

1-benzyl-1H-indole-3-
Compound Name:

carbaldehyde

Cat. No.: B078078

This guide provides an in-depth overview of 1-benzyl-1H-indole-3-carbaldehyde, a versatile
heterocyclic compound with significant applications in medicinal chemistry and organic
synthesis. It is intended for researchers, scientists, and professionals involved in drug
development and chemical research.

Chemical Identity

o |[UPAC Name: 1-benzyl-1H-indole-3-carbaldehyde[1]

e Synonyms: 1-Benzylindole-3-carboxaldehyde, 1-Benzyl-3-formylindole, NSC 95434[2][3][4]

Physicochemical Properties

The following table summarizes the key physicochemical properties of 1-benzyl-1H-indole-3-
carbaldehyde.
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Property Value Source
Molecular Formula C16H13NO [1112]
Molecular Weight 235.29 g/mol [2]

White to light yellow to light
Appearance [2][3]
orange powder/crystal

Melting Point 106-110 °C [31[5]
Boiling Point 439.8 £ 28.0 °C (Predicted) [5]
Density 1.10 + 0.1 g/cm? (Predicted) [5]
Purity >98.0% (TLC)(HPLC) [2][3]
Storage Temperature -20°C [41[5]
CAS Number 10511-51-0 [1][2]

Synthesis and Experimental Protocol
1-benzyl-1H-indole-3-carbaldehyde is synthesized from indole-3-carboxaldehyde through N-
benzylation.

General Procedure for the Synthesis of 1-benzyl-1H-indole-3-carboxaldehyde:

A mixture of indole-3-carboxaldehyde (10 mmol, 1.45 g), benzyl bromide (10.85 mmol, 1.29
mL), and anhydrous potassium carbonate (K2COs, 1.4 g) in dimethylformamide (10 mL) is
refluxed for 6 hours with continuous stirring.[6] The reaction involves the deprotonation of the
indole nitrogen by the base, followed by nucleophilic attack on the benzyl bromide.

Below is a diagram illustrating the general synthesis workflow.
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Caption: General workflow for the synthesis of 1-benzyl-1H-indole-3-carbaldehyde.

Applications in Research and Drug Development

The indole scaffold is a fundamental motif in many natural products and synthetic drugs.[7] 1-
benzyl-1H-indole-3-carbaldehyde, a derivative of indole-3-carbaldehyde, serves as a crucial
intermediate for synthesizing a wide array of biologically active compounds.[8] The aldehyde
group at the C3-position and the benzyl group at the N1-position provide versatile handles for
further chemical modifications.[7]

Key applications include:

e Anticancer Agents: It is a precursor for synthesizing hydrazones with significant anti-triple-
negative breast cancer (TNBC) activity.[6] One derivative showed excellent activity on MDA-
MB-231 cells with an ICso of 17.2 = 0.4 nM and high binding affinity to the epidermal growth
factor receptor (EGFR).[6] It is also a reactant in the preparation of inhibitors of the Bcl-2
family of proteins, which are key regulators of apoptosis.[4][9]
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e Enzyme Inhibitors: The compound is used in the preparation of inhibitors of the C-terminal
domain of RNA polymerase I1.[4][9]

» Organic Synthesis: It serves as a reactant in various organic reactions, including:

o

Nazarov type electrocyclization.[4][9]

Mannich type coupling with aldehydes and secondary amines.[4][9]

[¢]

o

Schiff base formation through condensation with primary amines.[7]

[e]

Wittig reactions to form alkenes.[7]

o

Reduction to an alcohol or oxidation to a carboxylic acid to introduce different functional
groups.[7]

The diagram below illustrates the role of 1-benzyl-1H-indole-3-carbaldehyde as a versatile

chemical intermediate.
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Caption: Synthetic utility of 1-benzyl-1H-indole-3-carbaldehyde in developing bioactive

compounds.

Safety Information

GHS Classification: Warning.[1]

Hazard Statements: H302 (Harmful if swallowed), H317 (May cause an allergic skin
reaction).[1]

Precautionary Statements: P261, P264, P270, P272, P280, P301+P317, P302+P352, P321,
P330, P333+P317, P362+P364, P501.[1]

Personal Protective Equipment: Dust mask type N95 (US), eyeshields, faceshields, gloves.

[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to 1-benzyl-1H-
indole-3-carbaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b078078#1-benzyl-1h-indole-3-carbaldehyde-iupac-
name-and-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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